Cas no 2492-75-3 (2-Oxohexanoic Acid)

• Product Name: 2-Oxohexanoic Acid
• CAS No: 2492-75-3
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD18827393
• CID: 270020
• PubChem ID: 159664
• Update Time: 2025-04-19

2-Oxohexanoic Acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-oxo-
• 2-oxohexanoic acid
• 2-ketocaproic acid
• alpha-ketocaproic acid
• EN300-120421
• 2-Oxohexanoate
• AMY6080
• Q27102314
• CS-0069654
• 2-oxo 6:0
• C00902
• 7N5
• XNIHZNNZJHYHLC-UHFFFAOYSA-N
• CAA49275
• E74594
• CHEBI:17308
• 2-keto-n-caproate
• 2-Ketocaproate
• 2-keto-n-caproic acid
• AKOS006221009
• 2-ketohexanoic acid
• SCHEMBL60653
• DTXSID70179631
• 2-oxo-hexanoic acid
• 2492-75-3
• 2-oxohexanoic'acid
• 2-oxo-n-hexanoic acid
• BS-48482
• 2-oxo-hexanoate
• CHEMBL3247426
• alpha-ketocaproate
• LMFA01060007
• alpha-ketohexanoic acid
• 2-Oxohexanoicacid
• 2-oxo C6:0
• NS00126670
• 2-Oxohexanoic Acid

• MDL： MFCD18827393
• Inchi： 1S/C6H10O3/c1-2-3-4-5(7)6(8)9/h2-4H2,1H3,(H,8,9)
• InChI Key： XNIHZNNZJHYHLC-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CCCC

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 198.7°Cat760mmHg
• Flash Point: 88.3°C
• Refractive Index: 1.439
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives